1-Ethyl-2,4-dimethylbenzene
Overview
Description
1-Ethyl-2,4-dimethylbenzene, also known as m-Xylene, 4-ethyl-, is a chemical compound with the formula C10H14 . It has a molecular weight of 134.2182 .
Synthesis Analysis
The synthesis of 1-Ethyl-2,4-dimethylbenzene involves the catalytic reforming of petroleum feedstocks containing naphthenes and paraffins. The process is carried out at high temperatures and pressures using zeolite or platinum/rhenium catalysts.Molecular Structure Analysis
The molecular structure of 1-Ethyl-2,4-dimethylbenzene includes the arrangement of atoms and the chemical bonds that hold the atoms together . It contains a total of 24 bonds, including 10 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, and 1 six-membered ring .Physical And Chemical Properties Analysis
1-Ethyl-2,4-dimethylbenzene has a boiling point of approximately 461.5 K . Its melting point ranges from 210.14 K to 210.270 K .Scientific Research Applications
Organic Chemistry
1-Ethyl-2,4-dimethylbenzene: is widely used as a solvent in organic synthesis due to its ability to dissolve a variety of organic compounds. Its structure allows it to participate in electrophilic substitution reactions, which are fundamental in synthesizing complex molecules .
Materials Science
In materials science, this compound is utilized in the synthesis of polymers and other macromolecules. Its derivatives can be polymerized to form new types of plastics and resins, contributing to the development of advanced materials with specific properties .
Pharmacology
4-Ethyl-m-xylene: plays a role in pharmacology as a solvent and a reagent in the synthesis of pharmaceuticals. Its chemical stability and solvating capabilities make it suitable for use in drug formulation and production.
Gas Chromatography-Mass Spectrometry (GC-MS)
This compound is used as a standard in GC-MS analyses due to its well-defined mass spectrum. It helps in calibrating the equipment and ensuring the accuracy of the analytical results, which is crucial in both qualitative and quantitative analyses .
Industrial Applications
1-Ethyl-2,4-dimethylbenzene: is involved in the production of terephthalic acid and related derivatives, which are key precursors in the manufacture of polyethylene terephthalate (PET) used in packaging materials and textiles .
Environmental Impact Studies
The environmental impact of 4-Ethyl-m-xylene is assessed by studying its behavior in the atmosphere and its potential to contribute to air pollution. It’s also evaluated for its biodegradability and potential toxicity to aquatic life .
Safety And Hazards
1-Ethyl-2,4-dimethylbenzene is classified as a flammable liquid (Category 2), and it may be harmful if inhaled (Acute toxicity, Inhalation, Category 4) . It may cause damage to organs (hearing organs) through prolonged or repeated exposure (Specific target organ toxicity - repeated exposure, Category 2), and it may be fatal if swallowed and enters airways (Aspiration hazard, Category 1) .
properties
IUPAC Name |
1-ethyl-2,4-dimethylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14/c1-4-10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEMBJMDZWKVOTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=C(C=C1)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0061246 |
Source
|
| Record name | 1,3-Dimethyl-4-ethylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0061246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | 1,3-Dimethyl-4-ethylbenzene | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0303069 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
1-Ethyl-2,4-dimethylbenzene | |
CAS RN |
874-41-9 |
Source
|
| Record name | 1,3-Dimethyl-4-ethylbenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=874-41-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1-ethyl-2,4-dimethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000874419 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Ethyl-2,4-dimethylbenzene | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=74184 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzene, 1-ethyl-2,4-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,3-Dimethyl-4-ethylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0061246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-ethyl-m-xylene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.691 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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